Cas no 42419-59-0 (1-Morpholin-4-ylcyclohexanecarbonitrile)

• Product Name: 1-Morpholin-4-ylcyclohexanecarbonitrile
• CAS No: 42419-59-0
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• MDL: MFCD00652994
• CID: 2191889
• PubChem ID: 766257
• Update Time: 2025-06-09

1-Morpholin-4-ylcyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Morpholinocyclohexanecarbonitrile
• 1-(morpholin-4-yl)cyclohexanecarbonitrile
• 1-Morpholin-4-ylcyclohexanecarbonitrile
• 1-(4-Morpholinyl)cyclohexanecarbonitrile
• AKOS001579679
• SCHEMBL18914692
• 1-(1-Cyclohexyl)morpholine
• SR-01000390064
• 1-morpholino-1-cyanocyclohexane
• AB00080270-01
• 42419-59-0
• AH-034/32856040
• HMS1580O08
• MFCD00652994
• 1-Morpholinocyclohexane-1-carbonitrile
• BRN 0975691
• Cyclohexanecarbonitrile, 1-(4-morpholinyl)-
• SR-01000390064-1
• Cyclohexanecarbonitrile, 1-morpholino-
• 1-(morpholin-4-yl)cyclohexane-1-carbonitrile
• STK838535
• Cambridge id 5314351
• DTXSID30962465
• Oprea1_839460
• 1-morpholin-4-ylcyclohexane-1-carbonitrile
• ALBB-026659
• LS-09128
• DB-013278
• Oprea1_588215
• H35707
• FM134006

• MDL： MFCD00652994
• Inchi： 1S/C11H18N2O/c12-10-11(4-2-1-3-5-11)13-6-8-14-9-7-13/h1-9H2
• InChI Key： NOOGGLVJRULEIG-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1(C#N)CCCCC1

Computed Properties

• Exact Mass: 194.14200
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.26000
• LogP: 1.48298

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-Morpholin-4-ylcyclohexanecarbonitrile

Introduction to 1-Morpholin-4-ylcyclohexanecarbonitrile (CAS No. 42419-59-0)

1-Morpholin-4-ylcyclohexanecarbonitrile, with the CAS number 42419-59-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a morpholine ring and a cyclohexane ring linked through a cyano group. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 1-Morpholin-4-ylcyclohexanecarbonitrile can be represented as C₁₂H₁₇N₃O. The presence of the morpholine ring imparts polarity and hydrogen bonding capabilities, while the cyclohexane ring provides rigidity and hydrophobicity. The cyano group, a key functional group, is known for its ability to participate in various chemical reactions and interactions, making this compound a valuable building block in synthetic chemistry.

In recent years, 1-Morpholin-4-ylcyclohexanecarbonitrile has been extensively studied for its potential as a lead compound in drug discovery. One of the most notable areas of research involves its use as a scaffold for the development of novel antiviral agents. Studies have shown that derivatives of this compound exhibit potent antiviral activity against a range of viruses, including influenza and HIV. The mechanism of action is thought to involve the inhibition of viral replication through the disruption of key viral enzymes or pathways.

Beyond antiviral applications, 1-Morpholin-4-ylcyclohexanecarbonitrile has also shown promise in the treatment of neurological disorders. Research has indicated that certain derivatives can modulate ion channels and receptors involved in neuronal signaling, potentially offering new therapeutic avenues for conditions such as epilepsy and Alzheimer's disease. The ability to fine-tune the chemical structure through functionalization allows for the optimization of pharmacological properties, such as selectivity and potency.

The pharmacokinetic profile of 1-Morpholin-4-ylcyclohexanecarbonitrile is another area of active investigation. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a therapeutic agent. Its oral bioavailability and low toxicity make it an attractive candidate for further development into drug formulations.

In addition to its therapeutic potential, 1-Morpholin-4-ylcyclohexanecarbonitrile has found applications in materials science and chemical synthesis. Its unique combination of functional groups makes it a useful intermediate in the synthesis of polymers and other advanced materials. The morpholine ring can serve as a chelating agent in coordination chemistry, while the cyano group can be converted into various functional groups through well-established chemical transformations.

The synthesis of 1-Morpholin-4-ylcyclohexanecarbonitrile typically involves multi-step processes that include nucleophilic substitution reactions and cyclization steps. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for its production. For example, catalytic methods using transition metals have been developed to improve yield and reduce by-products.

To further enhance the utility of 1-Morpholin-4-ylcyclohexanecarbonitrile, researchers are exploring its potential as a ligand in metal complexes. These complexes have shown promise in catalytic applications, such as asymmetric synthesis and polymerization reactions. The ability to tailor the electronic properties of the ligand through structural modifications opens up new possibilities for designing highly active and selective catalysts.

In conclusion, 1-Morpholin-4-ylcyclohexanecarbonitrile (CAS No. 42419-59-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features make it an attractive candidate for drug discovery, materials science, and chemical synthesis. Ongoing research continues to uncover new applications and optimize its properties, highlighting its importance in modern chemistry and pharmaceuticals.